Cas no 30523-88-7 (1,4-Diethynybenzene and1,3-diethynybenzene)

1,4-Diethynybenzene and1,3-diethynybenzene structure
30523-88-7 structure
Product Name:1,4-Diethynybenzene and1,3-diethynybenzene
CAS No:30523-88-7
MF:C20H12
MW:252.309285163879
CID:293230
PubChem ID:53487832
Update Time:2025-04-19

1,4-Diethynybenzene and1,3-diethynybenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-diethynylbenzene,1,4-diethynylbenzene
    • 1,4-diethynybenzene and1,3-diethynybenzene
    • 1,4-Diethynybenzene and 1,3-diethynybenzene
    • 1,3-Diethynylbenzene--1,4-diethynylbenzene (1/1)
    • 30523-88-7
    • 14-diethynybenzene and13-diethynybenzene
    • DTXSID80705344
    • 1,4-Diethynybenzene and1,3-diethynybenzene
    • Inchi: 1S/2C10H6/c1-3-9-5-7-10(4-2)8-6-9;1-3-9-6-5-7-10(4-2)8-9/h2*1-2,5-8H
    • InChI Key: QPVQFZLCDHZWSJ-UHFFFAOYSA-N
    • SMILES: C1(C#C)C=CC=C(C#C)C=1.C1(C#C)C=CC(C#C)=CC=1

Computed Properties

  • Exact Mass: 252.094
  • Monoisotopic Mass: 252.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
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